Fmoc-D-Phe(4-CF3)-OH
Overview
Description
Fmoc-D-Phe(4-CF3)-OH is a derivative of Phenylalanine . It can be used for the research of peptide inhibitors of protein-protein interactions .
Molecular Structure Analysis
The molecular formula of Fmoc-D-Phe(4-CF3)-OH is C25H20F3NO4 . Its molecular weight is 455.43 . The structure is consistent with H-NMR .Physical And Chemical Properties Analysis
Fmoc-D-Phe(4-CF3)-OH is a solid substance . It has a molecular weight of 455.43 and a molecular formula of C25H20F3NO4 . It is recommended that stock solutions, once prepared, are stored aliquoted in tightly sealed vials and used within 1 month .Relevant Papers The paper “In-solution enrichment identifies peptide inhibitors of protein-protein interactions” by Fayçal Touti et al. is relevant to Fmoc-D-Phe(4-CF3)-OH .
Scientific Research Applications
Biochemistry: Hydrogel Formation
Fmoc-D-Phe(4-CF3)-OH plays a crucial role in the formation of hydrogels in a pH 7.4 phosphate buffer system. Research has compared the characteristics and antibacterial performance of hydrogels formed by D-type Fmoc-phenylalanine (Fmoc-DPhe) and L-type Fmoc-phenylalanine (Fmoc-LPhe), analyzing the interaction of Fmoc-DPhe with other compounds for enhanced antibacterial effects .
Pharmacology: Antimicrobial Applications
In pharmacology, Fmoc-D-Phe(4-CF3)-OH is utilized to study its antimicrobial properties when incorporated into hydrogels. The compound’s ability to form stable structures that can release antimicrobial agents makes it a valuable asset for developing new therapeutic materials .
Environmental Science: Biodegradable Polymers
In environmental science, the study of Fmoc-D-Phe(4-CF3)-OH includes its use in the development of biodegradable polymers. These polymers have potential applications in reducing environmental pollution and are an area of active research .
Mechanism of Action
properties
IUPAC Name |
(2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[4-(trifluoromethyl)phenyl]propanoic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C25H20F3NO4/c26-25(27,28)16-11-9-15(10-12-16)13-22(23(30)31)29-24(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-12,21-22H,13-14H2,(H,29,32)(H,30,31)/t22-/m1/s1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YMEGJWTUWMVZPD-JOCHJYFZSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CC4=CC=C(C=C4)C(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)N[C@H](CC4=CC=C(C=C4)C(F)(F)F)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C25H20F3NO4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
455.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Fmoc-D-Phe(4-CF3)-OH | |
CAS RN |
238742-88-6 |
Source
|
| Record name | Fmoc-D-4-Trifluoromethylphenylalanine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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